Cas no 95576-84-4 (N2-Methyl-4-nitro-1,2-benzenediamine)

• Product Name: N2-Methyl-4-nitro-1,2-benzenediamine
• CAS No: 95576-84-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD09840986
• CID: 797059
• PubChem ID: 21956374
• Update Time: 2025-06-09

N2-Methyl-4-nitro-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N2-methyl-4-nitro-
• N2-Methyl-4-nitro-1,2-benzenediamine
• 2-N-methyl-4-nitrobenzene-1,2-diamine
• N2-Methyl-4-nitro-1,
• N'-METHYL-4-NITROPHENYLENEDIAMINE-(1,2)
• N1-methyl-5-nitrobenzene-1,2-diamine
• N2-methyl-4-nitro-benzene-1,2-diamine
• N2-Methyl-4-nitro-o-phenylendiamin
• N2-methyl-4-nitro-o-phenylenediamine
• N~2~-Methyl-4-nitrobenzene-1,2-diamine
• N'-methyl-4-nitrobenzene-1,2-diamine
• 95576-84-4
• SCHEMBL2614942
• MFCD09840986
• DTXSID20620764
• NVNGTTDFLMOBMZ-UHFFFAOYSA-N
• FT-0672001
• AKOS006326886
• N-methyl-5-nitrobenzene-1,2 -diamine
• N2-methyl-4-nitrobenzene-1,2-diamine
• Z1198234411
• EN300-159882
• AS-39567

• MDL： MFCD09840986
• Inchi： 1S/C7H9N3O2/c1-9-7-4-5(10(11)12)2-3-6(7)8/h2-4,9H,8H2,1H3
• InChI Key： NVNGTTDFLMOBMZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)NC)N)=O

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Melting Point: 168-170°C
• PSA: 83.87000
• LogP: 2.39610

Additional information on N2-Methyl-4-nitro-1,2-benzenediamine

N2-Methyl-4-nitro-1,2-benzenediamine (CAS No. 95576-84-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

N2-Methyl-4-nitro-1,2-benzenediamine, identified by its Chemical Abstracts Service (CAS) number 95576-84-4, is a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic aromatic amine has garnered considerable attention due to its unique structural and functional properties, which make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's molecular structure, characterized by a nitro group and two amino substituents, endows it with distinct reactivity that is exploited in multiple synthetic pathways.

The< strong>N2-Methyl-4-nitro-1,2-benzenediamine molecule consists of a benzene ring substituted with a methyl group at the 2-position and a nitro group at the 4-position, flanked by two amino groups at the 1 and 2 positions. This arrangement imparts a high degree of electrophilicity to the aromatic ring, particularly at the position adjacent to the nitro group. Such structural features are particularly advantageous in organic synthesis, where they facilitate nucleophilic aromatic substitution reactions and other electrophilic aromatic substitution processes. These reactions are pivotal in constructing more complex molecular frameworks, which are often required for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging< strong>N2-Methyl-4-nitro-1,2-benzenediamine as a building block for drug discovery initiatives. Its versatility as a precursor allows for the synthesis of diverse derivatives that exhibit potential biological activities. For instance, modifications of the nitro group can lead to the formation of aniline derivatives, which are known for their pharmacological significance. These aniline derivatives have been explored for their roles in treating various diseases, including cancer, neurological disorders, and infectious diseases.

One of the most compelling applications of< strong>N2-Methyl-4-nitro-1,2-benzenediamine lies in its utility as an intermediate in the production of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in disease processes such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. The< strong>N2-Methyl-4-nitro-1,2-benzenediamine-derived kinase inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating kinase activity and reducing tumor growth.

The< strong>CAS No. 95576-84-4 designation ensures that researchers can reliably identify and procure this compound for their studies. This standardized identification system is essential for maintaining consistency across different laboratories and ensuring that experiments are reproducible. Furthermore, the availability of< strong>N2-Methyl-4-nitro-1,2-benzenediamine through reputable chemical suppliers has facilitated its integration into various research pipelines.

Recent advancements in computational chemistry have also enhanced our understanding of how< strong>N2-Methyl-4-nitro-1,2-benzenediamine interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. These computational approaches have been instrumental in guiding the design of more potent and selective kinase inhibitors derived from< strong>N2-Methyl-4-nitro-1,2-benzenediamine.

The synthesis of< strong>N2-Methyl-4-nitro-1,2-benzenediamine itself is another area where innovation has been significant. Modern synthetic methodologies have improved yields and reduced reaction times compared to traditional approaches. For example, catalytic methods employing transition metals have enabled more efficient transformations of the nitro group into other functional moieties. Such improvements not only enhance laboratory efficiency but also contribute to greener chemistry initiatives by minimizing waste and reducing hazardous byproducts.

The role of< strong>N2-Methyl-4-nitro-1,2-benzenediamine extends beyond small-molecule drug development; it also finds applications in materials science and agrochemicals. Its structural motifs can be incorporated into polymers or agrochemical intermediates to impart specific properties such as enhanced stability or bioavailability. These applications highlight the compound's broad utility across different scientific disciplines.

In conclusion,< strong>N2-Methyl-4-nitro-1,2-benzenediamine (CAS No. 95576-84-4) is a multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic applications, particularly in the development of kinase inhibitors for therapeutic purposes. The ongoing research into this compound underscores its importance as a valuable intermediate in modern drug discovery efforts.